6-Fluoro-6-methyl-1,4-oxazepane hydrochloride

Specification

• CAS No.: 1823319-59-0
• Molecular Formula: C6H13ClFNO
• Molecular Weight: 169.62 g/mol
• IUPAC Name: 6-fluoro-6-methyl-1,4-oxazepane;hydrochloride
• Standard InChI: InChI=1S/C6H12FNO.ClH/c1-6(7)4-8-2-3-9-5-6;/h8H,2-5H2,1H3;1H
• Standard InChI Key: ITEKRIJBOPUDFU-UHFFFAOYSA-N
• SMILES: CC1(CNCCOC1)F.Cl
• Canonical SMILES: CC1(CNCCOC1)F.Cl

Introduction

6-Fluoro-6-methyl-1,4-oxazepane hydrochloride is a heterocyclic organic compound belonging to the oxazepane class, which features a seven-membered ring containing one nitrogen and one oxygen atom. The compound's molecular formula is C₆H₁₃ClFNO, and its molecular weight is approximately 169.62 g/mol. The presence of a fluorine atom at the 6-position introduces unique chemical and biological properties, making it a subject of interest in medicinal chemistry and material science research.

Synthesis

The synthesis of 6-fluoro-6-methyl-1,4-oxazepane typically involves cyclization reactions of suitable precursors. One common method includes reacting 6-amino-6-methyl-1,4-oxazepane with a fluorinating agent like sulfur tetrafluoride or using electrophilic fluorination methods.

Potential Applications

The compound's potential applications span several scientific domains, including medicinal chemistry and material science. Its unique properties make it a candidate for further research in drug development and other chemical applications.

Stability

6-Fluoro-6-methyl-1,4-oxazepane hydrochloride exhibits stability under various pH conditions, indicating its potential utility in diverse chemical environments.

Handling and Safety

The compound is classified as hazardous, with hazard statements including flammability (H226), toxicity (H302), and skin/eye irritation (H314, H335). Proper handling requires adherence to safety protocols, including the use of protective equipment and storage in a cool, dry place.

Research Findings and Future Directions

Research on 6-fluoro-6-methyl-1,4-oxazepane hydrochloride is ongoing, with a focus on its biological activity and potential applications. Further studies are needed to fully elucidate its mechanisms of action and to explore its therapeutic potential.